Cas no 87-01-4 (7-(Dimethylamino)-4-methylcoumarin)

7-(Dimethylamino)-4-methylcoumarin is a fluorescent coumarin derivative widely used as a laser dye and fluorescent probe due to its high quantum yield and photostability. Its structure features a dimethylamino electron-donating group and a methyl substituent, which enhance its Stokes shift and emission intensity in the blue-green spectral range (~460 nm). This compound exhibits solvatochromic behavior, making it valuable for polarity-sensitive applications. It is also employed in biochemical labeling, optoelectronic materials, and as a pH-sensitive fluorophore. The compound's synthetic versatility and compatibility with organic and aqueous systems further broaden its utility in research and industrial applications.
7-(Dimethylamino)-4-methylcoumarin structure
87-01-4 structure
Product Name:7-(Dimethylamino)-4-methylcoumarin
CAS No:87-01-4
MF:C12H13NO2
MW:203.237123250961
MDL:MFCD00006862
CID:34403
PubChem ID:87560130
Update Time:2025-10-20

7-(Dimethylamino)-4-methylcoumarin Chemical and Physical Properties

Names and Identifiers

    • 7-Dimethylamino-4-methylcoumarin
    • 4-Methyl-7-dimethylaminocoumarine
    • 7-(Dimethylamino)-4-methyl-2-benzopyrone
    • 7-(Dimethylamino)-4-methylcoumarin
    • 7-(dimethylamino)-4-methylchromen-2-one
    • Coumarin 311
    • DAMC
    • 7-dimethylamino-4-methylcoumarine
    • 2H-1-Benzopyran-2-one, 7-(dimethylamino)-4-methyl-
    • 4-Methyl-7-dimethylaminocoumarin
    • FBA 52
    • Coumarin, 7-(dimethylamino)-4-methyl-
    • 4-Methyl-7-(dimethylamino)coumarin
    • 7-(Dimethylamino)-4-methyl-2H-chromen-2-one
    • NSC408145
    • fluorescent brightener 130
    • TOS1492Q9O
    • 7-(Dimeth
    • CHEMBL3186529
    • WLN: T66 BOVJ E1 IN1&1
    • NCGC00255493-01
    • D3355
    • UNII-TOS1492Q9O
    • Q27290094
    • 7-(Dimethylamino)-4-methyl-2H-chromen-2-one #
    • Coumarin 461
    • SCHEMBL67970
    • 7-(Dimethylamino)-4-methyl-2H-1-benzopyran-2-one
    • 7-(dimethylamino)-4-methyl-2-benzopyron
    • CI 551101
    • 7-Dimethylamino-4-methyl coumarin
    • 87-01-4
    • C.I. 551101
    • 7-(Dimethylamino)-4-methylcoumarin (purified by sublimation)
    • CALCOFLUOR WHITE LD
    • CI FLUORESCENT BRIGHTENER 130
    • D80429
    • 7-Dimethylamino-4-methyl-chromen-2-one
    • GZEYLLPOQRZUDF-UHFFFAOYSA-N
    • BS-32944
    • BRN0169992
    • CAS-87-01-4
    • EINECS 201-717-3
    • BRN 0169992
    • Tox21_301534
    • NSC 408145
    • D5727
    • AKOS015850801
    • AC-20007
    • FT-0692932
    • COUMARIN, 7-DIMETHYLAMINO-4-METHYL-
    • AI3-52502
    • DTXCID4021422
    • 2-NITROPHENOL-4-SULFOMETHYLAMIDE
    • 7-N,N-DIMETHYLAMINO-4-METHYLCOUMARIN
    • CS-0119819
    • LS-55185
    • 7-(dimethylamino)-4-methyl-chromen-2-one
    • C.I. Fluorescent Brightener 130
    • MFCD00006862
    • NSC-408145
    • DTXSID6041422
    • 7-(Dimethylamino)-4-methyl-2H-1-benzopyran-2-one (ACI)
    • Coumarin, 7-(dimethylamino)-4-methyl- (6CI, 7CI, 8CI)
    • Brighter 63
    • HY-W077359
    • NS00039163
    • DA-70331
    • MDL： MFCD00006862
    • Inchi： 1S/C12H13NO2/c1-8-6-12(14)15-11-7-9(13(2)3)4-5-10(8)11/h4-7H,1-3H3
    • InChI Key： GZEYLLPOQRZUDF-UHFFFAOYSA-N
    • SMILES： O=C1C=C(C)C2C(=CC(N(C)C)=CC=2)O1
    • BRN： 0169992

Computed Properties

  • Exact Mass: 203.09500
  • Monoisotopic Mass: 203.094629
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Color/Form: Colorless crystal
  • Density: 1.1255 (rough estimate)
  • Melting Point: 141.0 to 145.0 deg-C
  • Boiling Point: 341.55°C (rough estimate)
  • Flash Point: 153.2°C
  • Refractive Index: 1.5260 (estimate)
  • PSA: 33.45000
  • LogP: 2.16740
  • Solubility: Solubility at 20 ℃

7-(Dimethylamino)-4-methylcoumarin Security Information

7-(Dimethylamino)-4-methylcoumarin Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-(Dimethylamino)-4-methylcoumarin Pricemore >>

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7-(Dimethylamino)-4-methylcoumarin Production Method

Production Method 1

141-97-9 141-97-9
99-07-0 99-07-0
87-01-4 87-01-4
Reaction Conditions
1.1 Catalysts: Methanesulfonic acid, 1,1,1-trifluoro-, erbium(3+) salt (3:1) Solvents: Toluene ;  8 h, 110 °C
Reference
Er(OTf)3-catalyzed synthesis of fluorescent 7-aminocoumarins
Bao, Xiaobo; et al, Tetrahedron, 2022, 123,

Production Method 2

26093-31-2 26093-31-2
87-01-4 87-01-4
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  6 h, rt → 60 °C; 60 °C → rt
1.2 Solvents: Water-d2 ;  rt
Reference
A General Strategy to Enhance Donor-Acceptor Molecules Using Solvent-Excluding Substituents
Hoelzel, Conner A.; et al, Angewandte Chemie, 2020, 59(12), 4785-4792

Production Method 3

16919-18-9 16919-18-9
87-01-4 87-01-4
16919-18-9 16919-18-9
Reaction Conditions
1.1 Solvents: Acetonitrile
Reference
Preparation, photochemistry, and electronic structures of coumarin laser dye complexes of cyclopentadienylruthenium(II)
Koefod, Robert S.; et al, Inorganic Chemistry, 1989, 28(12), 2285-90

Production Method 4

141-97-9 141-97-9
99-07-0 99-07-0
87-01-4 87-01-4
Reaction Conditions
1.1 Catalysts: 2924486-53-1 ,  2924486-54-2 ;  5 h, rt → 90 °C
Reference
Development and Application of a Supramolecular Bronsted Acid Catalyst Based on the Noria Macrocycle
Hasselbrink, Carson Lawrence; et al, Journal of Organic Chemistry, 2022, 87(23), 16074-16078

Production Method 5

141-97-9 141-97-9
99-07-0 99-07-0
87-01-4 87-01-4
Reaction Conditions
1.1 Reagents: Zinc chloride Solvents: Ethanol ;  20 h, rt → reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  2 h, rt
Reference
Enantioselective synthesis and application of small and environmentally sensitive fluorescent amino acids for probing biological interactions
Noden, Michael; et al, Journal of Organic Chemistry, 2021, 86(17), 11407-11418

Production Method 6

506-59-2 506-59-2
878672-65-2 878672-65-2
87-01-4 87-01-4
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium ,  X-Phos Solvents: 1,4-Dioxane ;  4 h, 100 °C
Reference
Azetidine-Containing Heterospirocycles Enhance the Performance of Fluorophores
Zhou, Junliang; et al, Organic Letters, 2020, 22(11), 4413-4417

Production Method 7

68076-36-8 68076-36-8
80883-54-1 80883-54-1
87-01-4 87-01-4
Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ;  1 h, rt
1.2 Solvents: Dimethylformamide ;  4 h, rt
Reference
Bromophycolide A Targets Heme Crystallization in the Human Malaria Parasite Plasmodium falciparum
Stout, E. Paige; et al, ChemMedChem, 2011, 6(9), 1572-1577

Production Method 8

99-07-0 99-07-0
1830-54-2 1830-54-2
87-01-4 87-01-4
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol ;  overnight, rt
Reference
Evaluation of novel fluorescence probes for conjugation purposes using the traceless Staudinger Ligation
Wodtke, Robert; et al, Dyes and Pigments, 2015, 113, 263-273

7-(Dimethylamino)-4-methylcoumarin Raw materials

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